Cas no 16617-02-0 (N-(propanoylcarbamoylcarbamoyl)propanamide)

16617-02-0 structure
Product name:N-(propanoylcarbamoylcarbamoyl)propanamide
N-(propanoylcarbamoylcarbamoyl)propanamide Chemical and Physical Properties
Names and Identifiers
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- N-[(Propanoylcarbamoyl)carbamoyl]propanamide
- DTXSID80776170
- 16617-02-0
- N-(propanoylcarbamoylcarbamoyl)propanamide
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- Inchi: InChI=1S/C8H13N3O4/c1-3-5(12)9-7(14)11-8(15)10-6(13)4-2/h3-4H2,1-2H3,(H3,9,10,11,12,13,14,15)
- InChI Key: MCYAQWMHCWERNH-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 215.09060590Da
- Monoisotopic Mass: 215.09060590Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104Ų
- XLogP3: 1.1
N-(propanoylcarbamoylcarbamoyl)propanamide Related Literature
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Ahalya Behera,Saroj K. Rout,Srimanta Guin,Bhisma K. Patel RSC Adv., 2014,4, 55115-55118
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Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
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